2-(3-ethoxy-2-hydroxyphenyl)-4(3H)-quinazolinone

• IUPAC Name: 2-(3-ethoxy-2-hydroxyphenyl)-3H-quinazolin-4-one
• InChI: InChI=1S/C16H14N2O3/c1-2-21-13-9-5-7-11(14(13)19)15-17-12-8-4-3-6-10(12)16(20)18-15/h3-9,19H,2H2,1H3,(H,17,18,20)
• InChI Key: HMYCKJCRVNXHCN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)C2=NC3=CC=CC=C3C(=O)N2
• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol

Description

2-(3-ethoxy-2-hydroxyphenyl)-4(3H)-quinazolinone, also known as EHQ, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and material science. EHQ is a quinazolinone derivative that exhibits a range of biological and physical properties, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-(3-ethoxy-2-hydroxyphenyl)-4(3H)-quinazolinone is not fully understood, but it is believed to involve the inhibition of various cellular pathways, including the PI3K/Akt/mTOR pathway and the NF-κB pathway. 2-(3-ethoxy-2-hydroxyphenyl)-4(3H)-quinazolinone has also been shown to induce the expression of various tumor suppressor genes, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
2-(3-ethoxy-2-hydroxyphenyl)-4(3H)-quinazolinone has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. Additionally, 2-(3-ethoxy-2-hydroxyphenyl)-4(3H)-quinazolinone has been shown to possess antioxidant properties, making it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-ethoxy-2-hydroxyphenyl)-4(3H)-quinazolinone in lab experiments is its high potency, which allows for the use of lower concentrations of the compound. Additionally, 2-(3-ethoxy-2-hydroxyphenyl)-4(3H)-quinazolinone exhibits low toxicity, making it a safer alternative to other chemical compounds. However, one limitation of using 2-(3-ethoxy-2-hydroxyphenyl)-4(3H)-quinazolinone in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 2-(3-ethoxy-2-hydroxyphenyl)-4(3H)-quinazolinone. One potential area of investigation is the development of 2-(3-ethoxy-2-hydroxyphenyl)-4(3H)-quinazolinone-based drug delivery systems for the targeted treatment of cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action of 2-(3-ethoxy-2-hydroxyphenyl)-4(3H)-quinazolinone and its potential applications in the field of material science. Finally, the development of more efficient synthesis methods for 2-(3-ethoxy-2-hydroxyphenyl)-4(3H)-quinazolinone could lead to its wider use in scientific research.

Synthesis Methods

2-(3-ethoxy-2-hydroxyphenyl)-4(3H)-quinazolinone can be synthesized through various methods, including the reaction of 2-aminobenzoic acid with ethyl 2-bromoacetate, followed by a reaction with hydroxylamine hydrochloride. Another method involves the reaction of 2-aminobenzoic acid with ethyl chloroformate, followed by a reaction with hydroxylamine hydrochloride and 2-hydroxy-3-methoxybenzaldehyde.

Scientific Research Applications

2-(3-ethoxy-2-hydroxyphenyl)-4(3H)-quinazolinone has been extensively studied for its potential applications in various scientific fields. In medicine, 2-(3-ethoxy-2-hydroxyphenyl)-4(3H)-quinazolinone has shown promising results as an anticancer agent by inhibiting the growth of cancer cells through the induction of apoptosis. Additionally, 2-(3-ethoxy-2-hydroxyphenyl)-4(3H)-quinazolinone has been shown to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.